Cas no 2639456-64-5 (methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride)

• Product Name: methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride
• CAS No: 2639456-64-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD33549600
• CID: 5643926
• PubChem ID: 155970607
• Update Time: 2025-10-30

methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride

• MDL： MFCD33549600
• Inchi： 1S/C12H15NO2.ClH/c1-8-11-7-10(12(14)15-2)4-3-9(11)5-6-13-8;/h3-4,7-8,13H,5-6H2,1-2H3;1H
• InChI Key： RBSIAIIULDDELI-UHFFFAOYSA-N
• SMILES： CC1NCCC2=CC=C(C(=O)OC)C=C12.Cl

Additional information on methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride

Methyl 1-Methyl-1,2,3,4-Tetrahydroisoquinoline-7-Carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2639456-64-5, commonly referred to as methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its properties, synthesis methods, and the latest research findings that highlight its significance in contemporary scientific studies.

Methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The isoquinoline skeleton is a heterocyclic aromatic compound that has been extensively studied due to its role in natural products and synthetic drugs. The tetrahydroisoquinoline moiety in this compound adds further complexity to its structure, making it a valuable target for both academic and industrial research.

Recent studies have focused on the synthesis of methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride using various methodologies. One approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex molecular frameworks. These reactions not only enhance the yield but also improve the purity of the final product, making them ideal for large-scale production.

The biological activity of this compound has been a subject of intense research. Preclinical studies have demonstrated that methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride exhibits potent anti-inflammatory and analgesic properties. These findings suggest its potential application in the development of novel therapeutic agents for conditions such as chronic pain and inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in neuroprotective effects. Recent research indicates that it may play a significant role in protecting neurons from oxidative stress and apoptosis. This opens up new avenues for its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis pathway of methyl 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride involves multiple steps that require precise control over reaction conditions. The process typically begins with the preparation of the tetrahydroisoquinoline intermediate through hydrogenation or catalytic processes. Subsequent steps involve esterification and hydrochlorination to achieve the final product.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. Researchers have successfully introduced functional groups at specific positions on the tetrahydroisoquinoline ring to enhance its bioavailability and efficacy. These modifications have led to the creation of analogs with improved pharmacokinetic profiles.

From an environmental standpoint, there has been growing interest in understanding the ecotoxicological impact of methyl 1-methyl-1-methylenecyclohexane, particularly in aquatic ecosystems. Studies suggest that while it exhibits moderate toxicity to certain aquatic organisms under controlled laboratory conditions, its environmental persistence is relatively low due to rapid biodegradation.

In conclusion,methyl 1-methyl-1-methylenecyclohexane stands out as a versatile compound with promising applications across multiple scientific domains. Its unique structure and diverse biological activities make it a valuable asset for researchers aiming to develop innovative therapeutic solutions. As ongoing studies continue to uncover new insights into its properties and potential uses,methyl 1-methylenecyclohexane remains at the forefront of cutting-edge scientific exploration.